Cas no 868216-97-1 (1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole
• CAS No: 868216-97-1
• MF: C₁₇H₁₇BrN₂O₂S₂
• MW: 425.363080739975
• CID: 6065568
• PubChem ID: 4194446
• Update Time: 2025-05-19

1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole
• 1-(4-bromophenyl)sulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole
• AKOS024609605
• 1-((4-bromophenyl)sulfonyl)-2-((1-phenylethyl)thio)-4,5-dihydro-1H-imidazole
• 868216-97-1
• VU0489542-1
• 1-(4-bromobenzenesulfonyl)-2-[(1-phenylethyl)sulfanyl]-4,5-dihydro-1H-imidazole
• F1804-0072

• Inchi： 1S/C17H17BrN2O2S2/c1-13(14-5-3-2-4-6-14)23-17-19-11-12-20(17)24(21,22)16-9-7-15(18)8-10-16/h2-10,13H,11-12H2,1H3
• InChI Key： DDISLLKXRNTAQB-UHFFFAOYSA-N
• SMILES： C1(SC(C2=CC=CC=C2)C)N(S(C2=CC=C(Br)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 423.99148g/mol
• Monoisotopic Mass: 423.99148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.4Ų

Additional information on 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole

Comprehensive Guide to 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole (CAS No. 868216-97-1)

1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole (CAS No. 868216-97-1) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a 4,5-dihydro-1H-imidazole core, is modified with a 4-bromobenzenesulfonyl group and a (1-phenylethyl)sulfanyl substituent, making it a valuable intermediate for drug discovery and material science applications. Researchers and industry professionals are increasingly interested in this compound due to its unique structural properties and versatility.

The molecular structure of 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole (CAS No. 868216-97-1) combines a sulfonyl group with a thioether linkage, enhancing its reactivity and potential for further functionalization. This makes it particularly useful in the synthesis of novel heterocyclic compounds, which are often explored for their biological activities. The presence of the bromine atom further increases its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In recent years, the demand for imidazole derivatives has surged, driven by their applications in medicinal chemistry. Compounds like 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole (CAS No. 868216-97-1) are frequently studied for their potential as enzyme inhibitors or receptor modulators. Researchers are particularly interested in how the sulfonyl and thioether groups influence the compound’s pharmacokinetic properties, a common query in drug development forums and AI-driven research tools.

From an industrial perspective, 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole (CAS No. 868216-97-1) is often utilized in the production of high-value specialty chemicals. Its stability and reactivity make it suitable for scalable synthesis processes, aligning with the growing trend toward sustainable and efficient chemical manufacturing. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the needs of academic and commercial researchers.

The compound’s 4,5-dihydro-1H-imidazole backbone is a recurring motif in bioactive molecules, which explains its prominence in scientific literature. Recent studies have explored its derivatives for applications ranging from antimicrobial agents to materials science. The integration of bromobenzenesulfonyl and phenylethylsulfanyl groups adds layers of functionality, making it a subject of interest in patent filings and innovation-driven research.

For those searching for CAS No. 868216-97-1 or 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole, understanding its synthesis and purification methods is crucial. Common queries include optimal reaction conditions, solubility data, and storage recommendations—topics frequently addressed in technical datasheets and research publications. Proper handling and characterization techniques are also widely discussed, reflecting the compound’s relevance in advanced laboratory settings.

In summary, 1-(4-bromobenzenesulfonyl)-2-(1-phenylethyl)sulfanyl-4,5-dihydro-1H-imidazole (CAS No. 868216-97-1) represents a versatile and research-worthy compound with broad applications. Its structural complexity and functional groups make it a valuable asset in pharmaceutical development, material science, and synthetic chemistry. As interest in imidazole-based compounds continues to grow, this compound is poised to remain a focal point in scientific and industrial advancements.